Cas no 2007909-26-2 ((R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one)
(R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one
- [R]-(+)-6-fluoro-3,4-dihydro-1-isopropyl-2(1H)-naphtone
- (1R)-6-fluoro-1-propan-2-yl-3,4-dihydro-1H-naphthalen-2-one
-
- Inchi: 1S/C13H15FO/c1-8(2)13-11-5-4-10(14)7-9(11)3-6-12(13)15/h4-5,7-8,13H,3,6H2,1-2H3/t13-/m1/s1
- InChI Key: DEGWMPOIXJTKLT-CYBMUJFWSA-N
- SMILES: FC1C=CC2=C(C=1)CCC([C@@H]2C(C)C)=O
Computed Properties
- Exact Mass: 206.111
- Monoisotopic Mass: 206.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1
(R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219006708-250mg |
(R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one |
2007909-26-2 | 95% | 250mg |
$742.56 | 2023-09-02 | |
| Alichem | A219006708-1g |
(R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one |
2007909-26-2 | 95% | 1g |
$1543.32 | 2023-09-02 | |
| abcr | AB487816-100mg |
(R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one; . |
2007909-26-2 | 100mg |
€599.20 | 2024-08-02 | ||
| abcr | AB487816-250mg |
(R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one; . |
2007909-26-2 | 250mg |
€1070.00 | 2024-08-02 |
(R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one
Introduction to (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one (CAS No. 2007909-26-2)
The compound (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one, with the CAS number 2007909-26-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydronaphthalenones, which are known for their versatile applications in drug discovery and development. The fluorine atom at the 6th position and the isopropyl group at the 1st position contribute to its unique chemical properties, making it a valuable molecule for both academic research and industrial applications.
Recent studies have highlighted the potential of (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one as a precursor in the synthesis of bioactive compounds. Its structure, characterized by a partially saturated naphthalene ring system, provides a robust framework for further functionalization. Researchers have explored its role in the development of antidepressants, anxiolytics, and other central nervous system (CNS) agents. The stereochemistry at the 6th position, specifically the R configuration, plays a crucial role in determining its pharmacokinetic properties and bioavailability.
The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts alkylation and subsequent fluorination. The use of chiral catalysts has enabled the selective formation of the R-enantiomer, which is critical for achieving the desired biological activity. Recent advancements in asymmetric synthesis have further streamlined the production process, making this compound more accessible for large-scale studies.
In terms of pharmacological applications, (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one has shown promising results in preclinical models. It exhibits potent activity against various targets, including monoamine oxidase (MAO) enzymes, which are implicated in neurodegenerative diseases such as Parkinson's disease. Additionally, its ability to cross the blood-brain barrier (BBB) makes it a strong candidate for CNS-targeted therapies.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods, including molecular docking and quantum mechanics calculations, have been employed to predict its binding affinities to therapeutic targets.
The growing interest in (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one is also driven by its potential as a building block in medicinal chemistry. Its modular structure allows for easy substitution at multiple positions, enabling researchers to explore a wide range of chemical modifications. This versatility has led to its inclusion in several high-throughput screening campaigns aimed at discovering novel drug candidates.
In conclusion, (R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one (CAS No. 2007909-26) represents a significant advancement in organic synthesis and drug discovery. Its unique chemical properties, coupled with recent research findings, underscore its importance as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly prominent role in the development of innovative therapeutic agents.
2007909-26-2 ((R)-6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one) Related Products
- 29419-14-5(6-Fluoro-2-tetralone)
- 29419-15-6(7-fluoro-3,4-dihydro-1H-naphthalen-2-one)
- 727359-81-1(Ethanone,1-(2-ethyl-5-fluoro-2,3-dihydro-1H-inden-2-yl)-)
- 789631-76-1(1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-)
- 789631-88-5(1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-)
- 294919-14-5(Propanamide,2,2-dimethyl-N-(8,9,10,11-tetrahydro-1,3-dioxo-1H,3H-anthra[1,9-cd]pyran-5-yl)-(9CI))
- 918299-22-6(1,4-Ethanonaphthalen-2(1H)-one, 7-fluoro-4-hexyl-3,4-dihydro-)
- 583887-42-7(2,5-Hexanedione, 3-(3-fluorophenyl)-)
- 789632-01-5(1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1R)-)
- 104204-91-3(6-Fluoro-1-isopropyl-3,4-dihydronaphthalen-2(1H)-one)